Cas no 2171694-76-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid
• CAS No: 2171694-76-9
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6425534
• PubChem ID: 165527825
• Update Time: 2025-06-27

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid
• EN300-1497095
• 2171694-76-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxy-4-methylphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C26H24N2O6/c1-15-10-11-16(12-23(15)29)27-25(32)22(13-24(30)31)28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21-22,29H,13-14H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： ZZMJLEVOKGUNFE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C)=C(C=1)O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid (CAS: 2171694-76-9)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid (CAS: 2171694-76-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug development and targeted therapy. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxy-methylphenyl moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and bioavailability. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for more complex molecules has been a key area of investigation, particularly in the development of novel therapeutics for inflammatory and neurodegenerative diseases.

One of the most notable findings is the compound's role in modulating specific biological pathways. Preliminary in vitro studies suggest that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid may interact with key enzymes involved in oxidative stress and inflammation. These interactions could pave the way for new treatments targeting conditions such as Alzheimer's disease and rheumatoid arthritis. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In addition to its therapeutic potential, the compound has also been explored for its utility in diagnostic applications. Its fluorescent properties, attributed to the Fmoc group, make it a promising candidate for imaging and detection technologies. Recent advancements in labeling techniques have enabled researchers to use this compound as a probe for tracking biological processes in real-time, offering new insights into disease mechanisms.

Despite these promising developments, challenges remain in the large-scale production and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully harness its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-4-methylphenyl)carbamoylpropanoic acid (CAS: 2171694-76-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and functional properties offer multiple avenues for exploration, from drug development to diagnostic tools. Continued research and innovation will be crucial to unlocking its full potential and addressing the challenges associated with its use.